2-Tert-butyl-2-(2-fluorophenyl)oxirane

• IUPAC Name: 2-tert-butyl-2-(2-fluorophenyl)oxirane
• InChI: InChI=1S/C12H15FO/c1-11(2,3)12(8-14-12)9-6-4-5-7-10(9)13/h4-7H,8H2,1-3H3
• InChI Key: RRASMAMMMSDVIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1(CO1)C2=CC=CC=C2F
• Molecular Formula: C12H15FO
• Molecular Weight: 194.24 g/mol

Description

2-Tert-butyl-2-(2-fluorophenyl)oxirane, commonly known as TBFO, is an organic compound that belongs to the family of epoxides. It is a colorless liquid that is widely used in scientific research. TBFO is a versatile compound that has many applications in the field of organic synthesis, medicinal chemistry, and material science.

Scientific Research Applications

TBFO has many applications in scientific research. It is commonly used as a reagent in organic synthesis reactions. TBFO can be used to synthesize a variety of compounds, including epoxides, alcohols, and ketones. TBFO is also used in the production of polymers and materials. It can be used to modify the properties of polymers, such as their thermal stability and mechanical strength.

Mechanism of Action

TBFO is an epoxide that can undergo ring-opening reactions with various nucleophiles. The mechanism of action of TBFO involves the reaction of the epoxide ring with a nucleophile, such as a thiol or an amine. This reaction results in the formation of a new bond between the nucleophile and the carbon atom of the epoxide ring. The ring-opening reaction of TBFO is a useful tool in organic synthesis, as it allows for the creation of new carbon-carbon and carbon-heteroatom bonds.
Biochemical and Physiological Effects:
TBFO has been shown to have some biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. TBFO has also been found to have anti-inflammatory and analgesic properties. However, further research is needed to fully understand the biochemical and physiological effects of TBFO.

Advantages and Limitations for Lab Experiments

TBFO has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored. TBFO can be used in a variety of reactions, and its reactivity can be controlled by the choice of nucleophile. However, TBFO also has some limitations. It is a toxic compound that should be handled with care. TBFO can also be difficult to purify, which can lead to impurities in the final product.

Future Directions

There are many future directions for the use of TBFO in scientific research. One area of interest is the development of new synthetic routes for TBFO. Researchers are also exploring the use of TBFO in the production of new materials and polymers. Another area of interest is the study of the biochemical and physiological effects of TBFO. This research could lead to the development of new drugs and therapies for a variety of diseases. Overall, TBFO is a versatile compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of TBFO involves the reaction of 2-fluoroacetophenone with tert-butyl hydroperoxide in the presence of a catalyst. The reaction proceeds through a free radical mechanism and produces TBFO as the main product. The synthesis of TBFO is a simple and efficient process that can be carried out in a laboratory setting.